4-[4-methoxy-3-(1-piperidinylsulfonyl)benzoyl]morpholine
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to "4-[4-methoxy-3-(1-piperidinylsulfonyl)benzoyl]morpholine" involves multi-step chemical reactions, typically starting from basic heterocyclic compounds or benzene derivatives. For instance, Prasad et al. (2018) describe the preparation of a bioactive heterocycle through a process that could be analogous to the synthesis of our compound of interest, highlighting the importance of antiproliferative activity and structural characterization techniques such as IR, NMR, and X-ray diffraction studies (Prasad et al., 2018).
Molecular Structure Analysis
The molecular structure of related compounds reveals significant details about their conformation and intermolecular interactions. The analysis of crystal structures often shows that rings such as piperidine and morpholine adopt specific conformations, contributing to the molecule's overall stability and reactivity. Studies utilizing Hirshfeld surface analysis help in understanding the intermolecular interactions present in the solid state of these compounds, which is crucial for predicting their behavior in various environments (Prasad et al., 2018).
Chemical Reactions and Properties
Chemical reactions involving compounds with structures similar to "this compound" include various substitution reactions, cyclization, and interactions with enzymes or biological targets. For example, the synthesis and biological evaluation of derivatives against specific enzymes or for platelet aggregation inhibition indicate the chemical reactivity and potential biological applications of these molecules (Saifuzzaman et al., 2017).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystallinity, can be inferred from their molecular structure and intermolecular interactions. The crystallography studies provide insights into the solid-state properties and the factors influencing them, such as hydrogen bonding and molecular conformations (Akkurt et al., 2010).
Safety and Hazards
properties
IUPAC Name |
(4-methoxy-3-piperidin-1-ylsulfonylphenyl)-morpholin-4-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O5S/c1-23-15-6-5-14(17(20)18-9-11-24-12-10-18)13-16(15)25(21,22)19-7-3-2-4-8-19/h5-6,13H,2-4,7-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFERPFXXKPHVGN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCOCC2)S(=O)(=O)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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